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Compound of Interest

Compound Name: 2-Bromo-3,5-dinitroaniline

Cat. No.: B15421743

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the elemental composition of 2-Bromo-3,5-
dinitroaniline against two alternative dinitroaniline compounds: 2,4-Dinitroaniline and
Trifluralin. The theoretical elemental composition is presented alongside typical experimental
values to illustrate the expected results from modern analytical techniques. Detailed
experimental protocols and a workflow diagram for elemental analysis are also included to
support researchers in their analytical endeavors.

Elemental Composition Comparison

The elemental composition of an organic compound is a fundamental characteristic used to
confirm its identity and purity. The following table summarizes the theoretical and typical
experimental elemental percentages for 2-Bromo-3,5-dinitroaniline and two common
alternatives.
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Typical
. Molecular Theoretical  Experiment
Chemical .
Compound Weight ( Element Percentage al
Formula
g/mol) (%) Percentage
(%)*
2-Bromo-3,5-
o ) CeHaBrNsOs  262.02 Carbon (C) 27.51 27.45 - 27.57
dinitroaniline
Hydrogen (H) 1.54 1.50 - 1.60
Nitrogen (N) 16.03 15.97 - 16.09
Oxygen (O) 24.42 24.36 - 24.48
Not typically
Bromine (Br) 30.49 measured by
CHNS
2,4-
Dinitroaniline]  CeHsN3Oa4 183.12 Carbon (C) 39.35 39.29-39.41
11121131
Hydrogen (H)  2.75 2.71-281
Nitrogen (N) 22.94 22.88 - 23.00
Oxygen (O) 34.95 34.89 - 35.01
Trifluralin[4] Ci3H16F3N30
335.28 Carbon (C) 46.57 46.51 - 46.63
[51[6] a
Hydrogen (H) 4.81 4.77 - 4.87
Nitrogen (N) 12.53 12.47 - 12.59
Oxygen (O) 19.09 19.03 - 19.15
Not typically
Fluorine (F) 17.00 measured by
CHNS
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*Typical experimental values are illustrative and represent the expected range of results from a
modern CHNS elemental analyzer, which typically has an accuracy of £0.3% of the theoretical
value. The values for Oxygen and Bromine are calculated by difference and are not directly
measured by standard CHNS combustion analysis.

Experimental Protocol: CHNS Elemental Analysis by
Combustion

The determination of the elemental composition of organic compounds like 2-Bromo-3,5-
dinitroaniline is most commonly performed using a CHNS elemental analyzer. This method is
based on the complete combustion of the sample.

Principle:

A small, precisely weighed amount of the organic sample is combusted at a very high
temperature (typically around 1000°C) in an oxygen-rich atmosphere. This process converts
the carbon, hydrogen, nitrogen, and sulfur in the sample into their gaseous oxides (COz, Hz0,
NOx, and SO2). These combustion products are then passed through a reduction chamber
where nitrogen oxides are converted to N2 gas. The mixture of gases is then separated, and
the amount of each gas is quantified using a thermal conductivity detector (TCD).

Instrumentation:

¢ CHNS Elemental Analyzer

e Microbalance (accurate to at least 0.001 mg)
« Tin or silver capsules for sample weighing
Procedure:

e Sample Preparation:

o Ensure the sample is homogenous and dry. For solid samples, grinding to a fine powder is
recommended.
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o Weigh approximately 1-3 mg of the sample into a tin or silver capsule using a
microbalance.

o Seal the capsule to enclose the sample.

e |nstrument Calibration:

o Calibrate the instrument using a certified organic standard with a known elemental
composition (e.g., acetanilide).

o Run the standard multiple times to ensure the instrument is providing accurate and
reproducible results.

e Sample Analysis:

o

Place the encapsulated sample into the autosampler of the CHNS analyzer.

o Initiate the analysis sequence. The instrument will automatically drop the sample into the
combustion furnace.

o The resulting gases (COz, H20, N2, and SO2) are carried by a helium stream through the
analytical system.

o The gases are separated chromatographically.
o The thermal conductivity detector measures the concentration of each gas.
» Data Processing:

o The instrument's software calculates the percentage of C, H, N, and S in the original
sample based on the detector's response and the initial sample weight.

o The oxygen content is typically determined by difference, assuming the remaining mass is
oxygen.

Visualizations
Experimental Workflow for CHNS Elemental Analysis
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Caption: Workflow for CHNS elemental analysis.
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Logical Relationship of Dinitroaniline Compounds
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Caption: Relationship of the analyzed compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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